Cas no 1330-49-0 (Butanol, methoxy-, acetate)

• Product name: Butanol, methoxy-, acetate
• CAS No: 1330-49-0
• MF: C₇H₁₄O₃
• MW: 146.18426
• CID: 96740
• PubChem ID: 71354524

Butanol, methoxy-, acetate Chemical and Physical Properties

Names and Identifiers

• Butanol, methoxy-, acetate
• Methoxybutyl acetate
• Acetic acid methoxybutyl ester
• 1330-49-0
• SCHEMBL4293259
• Acetic acid;1-methoxybutan-1-ol

• Inchi： InChI=1S/C5H12O2.C2H4O2/c1-3-4-5(6)7-2;1-2(3)4/h5-6H,3-4H2,1-2H3;1H3,(H,3,4)
• InChI Key： IPTNXMGXEGQYSY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C.COC(O)CCC

Computed Properties

• Exact Mass: 164.10485899g/mol
• Monoisotopic Mass: 164.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 68.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų